Cas no 111950-43-7 (4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-,(3R,5S,5aS,6R,7S,9S,9aS,10R)-)

• Product Name: 4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-,(3R,5S,5aS,6R,7S,9S,9aS,10R)-
• CAS No: 111950-43-7
• MF: C₃₅H₃₈O₁₃
• MW: 666.668431758881
• CID: 214929
• Update Time: 2024-03-01

4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-,(3R,5S,5aS,6R,7S,9S,9aS,10R)- Chemical and Physical Properties

Names and Identifiers

• 4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-,(3R,5S,5aS,6R,7S,9S,9aS,10R)-
• 4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-tr
• 4H-3,9a-Methano-1-benzoxepin-4-one,7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-,[3R-(3a,5a,5aa,6a,7a,9b,9aa,10R*)]-
• Triptofordin E
• 4H-3,9a-Methano-1-benzoxepin-4-one, 7,10-bis(acetyloxy)-5a-[(acetyloxy)methyl]-5,6-bis(benzoyloxy)octahydro-9-hydroxy-2,2,9-trimethyl-, (3R,5S,5aS,6R,7S,9S,9aS,10R)-

• Inchi： 1S/C35H38O13/c1-19(36)43-18-34-27(46-30(40)22-13-9-7-10-14-22)24(44-20(2)37)17-33(6,42)35(34)28(45-21(3)38)25(32(4,5)48-35)26(39)29(34)47-31(41)23-15-11-8-12-16-23/h7-16,24-25,27-29,42H,17-18H2,1-6H3/t24-,25+,27-,28+,29+,33-,34-,35-/m0/s1
• InChI Key： YBVNNKHLQUZXTL-DDEUFHSZSA-N
• SMILES： O1[C@]23[C@H](OC(C)=O)[C@@]([H])(C(=O)[C@@H](OC(=O)C4=CC=CC=C4)[C@]2(COC(C)=O)[C@@H](OC(=O)C2=CC=CC=C2)[C@@H](OC(C)=O)C[C@@]3(O)C)C1(C)C

Computed Properties

• Exact Mass: 666.23124

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 723.0±60.0 °C(Predicted)
• PSA: 178.03
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives